Cas no 2034490-58-7 (2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
• CAS No: 2034490-58-7
• MF: C₁₄H₁₄ClFN₄O
• MW: 308.738564968109
• CID: 6546532
• Update Time: 2025-08-05

2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one
• XUEKRICFNFNXLO-UHFFFAOYSA-N
• Ethanone, 2-(2-chloro-6-fluorophenyl)-1-[3-(2H-1,2,3-triazol-2-yl)-1-pyrrolidinyl]-

• Inchi： 1S/C14H14ClFN4O/c15-12-2-1-3-13(16)11(12)8-14(21)19-7-4-10(9-19)20-17-5-6-18-20/h1-3,5-6,10H,4,7-9H2
• InChI Key： XUEKRICFNFNXLO-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(N2N=CC=N2)C1)CC1=C(F)C=CC=C1Cl

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 508.0±60.0 °C(Predicted)
• pka: 1?+-.0.29(Predicted)

Additional information on 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one

Professional Introduction to Compound with CAS No. 2034490-58-7 and Product Name: 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one

The compound with the CAS number 2034490-58-7 and the product name 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chloro group at the 2-position of the fluorophenyl ring and a triazole moiety linked to a pyrrolidine core suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating triazole and pyrrolidine scaffolds. These heterocycles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The compound in question, with its intricate arrangement of functional groups, is likely to exhibit unique pharmacological properties that could be exploited in the treatment of diverse diseases.

The fluorine atom at the 6-position of the aromatic ring introduces electronic and steric effects that can significantly influence the compound's binding affinity and metabolic stability. Fluorinated aromatic compounds are widely recognized for their enhanced bioavailability and resistance to metabolic degradation, making them highly desirable in drug design. The combination of these features in 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one positions it as a compelling subject for further pharmacological exploration.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. The triazole ring can serve as a linker between different pharmacophores, enhancing the compound's overall potency and selectivity. In particular, triazole-containing compounds have shown promise in inhibiting enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The presence of a triazole moiety in this compound suggests that it may interact with such targets, potentially leading to therapeutic benefits.

The pyrrolidine core is another key structural element that contributes to the compound's pharmacological potential. Pyrrolidine derivatives are known for their ability to modulate neurotransmitter systems and ion channels, making them relevant in the treatment of neurological disorders. The specific arrangement of functional groups around the pyrrolidine ring in this compound may confer unique interactions with biological targets, further enhancing its therapeutic profile.

From a synthetic perspective, the preparation of 2-(2-chloro-6-fluorophenyl)-1-3-(2H-1,2,3-triazol-2-yl)pyrrolidin-1-ylethan-1-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of both chloro and fluoro substituents on the aromatic ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the integration of the triazole ring into the pyrrolidine scaffold demands sophisticated synthetic strategies, highlighting the compound's complexity and the skill required for its synthesis.

The potential applications of this compound are vast and span multiple therapeutic areas. Given its structural features, it may exhibit activity against inflammatory diseases by modulating cytokine production or by inhibiting inflammatory enzymes. Furthermore, its ability to interact with neurotransmitter systems suggests potential use in treating central nervous system disorders such as depression or anxiety. Additionally, its interaction with enzymes like kinases or phosphodiesterases may make it relevant in oncology or cardiovascular disease treatment.

As research progresses, computational modeling techniques will play an increasingly important role in understanding the interactions between this compound and biological targets. Molecular docking studies can provide insights into how different functional groups contribute to binding affinity and specificity. These studies can guide further modifications to optimize pharmacological properties and improve therapeutic efficacy.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility or metabolic instability. However, 2034490-58-7 demonstrates promise in overcoming these issues through its structural design. The presence of fluorine atoms can enhance solubility while also providing metabolic stability against degradation by cytochrome P450 enzymes. Such features are critical for ensuring that a drug candidate remains effective throughout its intended biological half-life.

In conclusion, 2034490-58-7, identified by its CAS number and product name , represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its combination of chloro, fluorophenyl, triazole, pyrrolidine, and other functional groups positions it as a promising candidate for further investigation across multiple disease areas including inflammation, neurological disorders, oncology, cardiovascular disease, among others. As research continues, this compound holds great promise for contributing to future medical breakthroughs.